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Introduction

Oxypyrrolnitrin is a naturally occurring derivative of the potent antifungal agent, pyrrolnitrin.
First identified as a metabolite produced by Pseudomonas species, oxypyrrolnitrin represents
a modification of the core pyrrolnitrin structure, suggesting a role in the biosynthesis,
metabolism, or degradation of this important class of antimicrobial compounds. This technical
guide provides a comprehensive overview of the chemical structure and known properties of
oxypyrrolnitrin, offering valuable insights for researchers in natural product chemistry,
microbiology, and drug discovery.

Chemical Structure and Nomenclature

While the existence of oxypyrrolnitrin as a metabolite of Pseudomonas was reported in 1966,
detailed structural elucidation and public database entries remain less common than for its
parent compound, pyrrolnitrin. The "oxy" prefix suggests the addition of an oxygen atom to the
pyrrolnitrin scaffold. Based on common metabolic pathways of aromatic compounds, this is
most likely in the form of a hydroxyl (-OH) group attached to one of the aromatic rings.

The IUPAC name for the parent compound, pyrrolnitrin, is 3-chloro-4-(3-chloro-2-
nitrophenyl)-1H-pyrrole. The precise location of the hydroxyl group in oxypyrrolnitrin would
alter this nomenclature. Without definitive spectroscopic data from the original isolation or a
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modern re-isolation and characterization, any specific structural assignment remains
speculative.

Hypothetical Structure of Oxypyrrolnitrin:

Based on biosynthetic and metabolic logic, a likely structure for oxypyrrolnitrin would involve
hydroxylation of the phenyl ring, as this ring is activated by the nitro group and is a common
site for enzymatic oxidation. A plausible, though unconfirmed, structure is 3-chloro-4-(3-chloro-
5-hydroxy-2-nitrophenyl)-1H-pyrrole.

Physicochemical Properties

Quantitative data for oxypyrrolnitrin is not readily available in public databases. However, we
can infer some of its properties based on the known properties of pyrrolnitrin and the expected
influence of a hydroxyl group. The introduction of a hydroxyl group would be expected to
increase the polarity and water solubility of the molecule compared to pyrrolnitrin, and it would
also likely alter its melting point and chromatographic behavior.

For comparative purposes, the physicochemical properties of pyrrolnitrin are summarized in the

table below.
Property Value
Molecular Formula C10H6CI2N202
Molecular Weight 257.07 g/mol
Appearance Pale yellow to light green solid
Melting Point 1245 °C
Solubility Soluble in DMSO
CAS Number 1018-71-9

Biological Activity and Signaling Pathways

The biological activity of oxypyrrolnitrin has not been extensively studied. As a derivative of
pyrrolnitrin, it may possess antifungal properties, although the addition of a hydroxyl group
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could modulate its potency and spectrum of activity. Pyrrolnitrin itself is known to inhibit fungal
respiration. It is plausible that oxypyrrolnitrin interacts with similar cellular targets.

Further research is needed to elucidate the specific biological activities of oxypyrrolnitrin and
to determine the signaling pathways it may modulate.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of oxypyrrolnitrin would
be based on standard methods in natural product chemistry.

A general workflow for the isolation and identification of oxypyrrolnitrin from a Pseudomonas
culture could involve the following steps:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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